2-(3-{[(3,4-dimethoxyphenyl)amino]methyl}-7-methyl-2-oxo-1,2-dihydroquinolin-1-yl)-N-(2,5-dimethylphenyl)acetamide
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Description
2-(3-{[(3,4-dimethoxyphenyl)amino]methyl}-7-methyl-2-oxo-1,2-dihydroquinolin-1-yl)-N-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C29H31N3O4 and its molecular weight is 485.584. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Facile Synthesis Approaches : A high-yielding cyclisation method for synthesizing quinoline derivatives was described, demonstrating the utility of acyliminium ion cyclisation in organic synthesis (F. King, 2007).
- Antitumor Activity and Molecular Docking : Novel 3-benzyl-substituted-4(3H)-quinazolinones, closely related to the compound , showed significant in vitro antitumor activity, indicating the potential of such compounds in cancer therapy. Molecular docking studies were used to assess the binding efficiency of these compounds to target enzymes (Ibrahim A. Al-Suwaidan et al., 2016).
- Structural Aspects of Amide Derivatives : Research into the structural aspects of quinoline-based amides revealed their potential to form crystalline structures and complexes with other compounds, enhancing their chemical and physical properties (A. Karmakar et al., 2007).
Therapeutic Research Applications
- Neuroprotection and Antiviral Effects : A novel anilidoquinoline derivative exhibited significant antiviral and antiapoptotic effects in vitro, providing a basis for therapeutic applications in treating viral encephalitis (Joydeep Ghosh et al., 2008).
- Analgesic and Anti-Inflammatory Activities : Certain quinoline derivatives have been found to display analgesic and anti-inflammatory effects, comparable to standard drugs, indicating their potential as novel therapeutic agents (A. S. Yusov et al., 2019).
Advanced Research Techniques
- DFT and Molecular Docking Studies : Density Functional Theory (DFT) and molecular docking studies on quinazolinone derivatives have provided insights into their structural characteristics, molecular interactions, and potential biological activities, highlighting the importance of computational methods in drug discovery (A. El-Azab et al., 2016).
Properties
IUPAC Name |
2-[3-[(3,4-dimethoxyanilino)methyl]-7-methyl-2-oxoquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H31N3O4/c1-18-6-8-20(3)24(12-18)31-28(33)17-32-25-13-19(2)7-9-21(25)14-22(29(32)34)16-30-23-10-11-26(35-4)27(15-23)36-5/h6-15,30H,16-17H2,1-5H3,(H,31,33) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LIYKVPCVDYGTTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CN2C3=C(C=CC(=C3)C)C=C(C2=O)CNC4=CC(=C(C=C4)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H31N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.